Cas no 2227698-03-3 ((2S)-2-(4-bromo-2-nitrophenyl)oxirane)

• Product Name: (2S)-2-(4-bromo-2-nitrophenyl)oxirane
• CAS No: 2227698-03-3
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 6233358
• PubChem ID: 165657816
• Update Time: 2025-10-25

(2S)-2-(4-bromo-2-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-bromo-2-nitrophenyl)oxirane
• 2227698-03-3
• EN300-1925270

• Inchi： 1S/C8H6BrNO3/c9-5-1-2-6(8-4-13-8)7(3-5)10(11)12/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： FVSCGMAMXITEID-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])[C@H]1CO1

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.4Ų

Additional information on (2S)-2-(4-bromo-2-nitrophenyl)oxirane

Recent Advances in the Study of (2S)-2-(4-bromo-2-nitrophenyl)oxirane (CAS: 2227698-03-3) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-(4-bromo-2-nitrophenyl)oxirane (CAS: 2227698-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a bromo-nitro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways, highlighting its importance in drug discovery.

One of the most notable advancements involves the use of (2S)-2-(4-bromo-2-nitrophenyl)oxirane as a precursor in the synthesis of covalent inhibitors. Researchers have leveraged its reactive epoxide moiety to design compounds that selectively bind to cysteine residues in target proteins, such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting Bruton's tyrosine kinase (BTK), a critical target in B-cell malignancies. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's potential as a lead candidate for cancer therapy.

In addition to its applications in oncology, (2S)-2-(4-bromo-2-nitrophenyl)oxirane has been investigated for its anti-inflammatory properties. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its role in the synthesis of small-molecule inhibitors of the NLRP3 inflammasome, a multiprotein complex implicated in chronic inflammatory diseases. The study revealed that derivatives of this compound effectively suppressed interleukin-1β (IL-1β) production in vitro, suggesting a promising avenue for treating conditions such as rheumatoid arthritis and gout.

From a synthetic chemistry perspective, advancements in the enantioselective preparation of (2S)-2-(4-bromo-2-nitrophenyl)oxirane have also been reported. A 2022 paper in Organic Letters described a novel catalytic system using chiral salen-metal complexes to achieve high enantiomeric excess (ee) in the epoxidation of the corresponding olefin. This methodological improvement is critical for ensuring the consistent quality and biological activity of the compound in pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of (2S)-2-(4-bromo-2-nitrophenyl)oxirane-derived therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through further structural modifications and in vivo studies. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and medicine.